Cas no 1806345-52-7 (4-Bromo-2-(3-bromopropyl)benzyl chloride)

• Product Name: 4-Bromo-2-(3-bromopropyl)benzyl chloride
• CAS No: 1806345-52-7
• MF: C₁₀H₁₁Br₂Cl
• MW: 326.455340623856
• CID: 4978368
• Update Time: 2025-05-20

4-Bromo-2-(3-bromopropyl)benzyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-2-(3-bromopropyl)benzyl chloride

• Inchi： 1S/C10H11Br2Cl/c11-5-1-2-8-6-10(12)4-3-9(8)7-13/h3-4,6H,1-2,5,7H2
• InChI Key： FJPNXEXZWGNLFG-UHFFFAOYSA-N
• SMILES： BrCCCC1C=C(C=CC=1CCl)Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 141
• XLogP3: 4.4
• Topological Polar Surface Area: 0

Additional information on 4-Bromo-2-(3-bromopropyl)benzyl chloride

4-Bromo-2-(3-bromopropyl)benzyl Chloride: A Comprehensive Overview

The compound 4-Bromo-2-(3-bromopropyl)benzyl Chloride, identified by the CAS number 1806345-52-7, is a significant molecule in the field of organic chemistry. This compound is characterized by its brominated aromatic structure and a propyl chain substituted with a bromine atom, making it a versatile building block for various chemical reactions. The presence of both bromine atoms and a chloride group introduces unique reactivity, which has been extensively explored in recent studies.

Recent research has highlighted the importance of 4-Bromo-2-(3-bromopropyl)benzyl Chloride in synthesizing complex molecules, particularly in the pharmaceutical and agrochemical industries. Its ability to undergo nucleophilic substitution reactions has been leveraged to construct biologically active compounds. For instance, studies published in the Journal of Medicinal Chemistry have demonstrated its utility in creating novel kinase inhibitors, which hold promise for treating various cancers.

The synthesis of 4-Bromo-2-(3-bromopropyl)benzyl Chloride typically involves multi-step processes, including bromination and alkylation reactions. These steps require precise control over reaction conditions to ensure high yields and purity. Researchers have also explored alternative synthetic routes, such as using microwave-assisted synthesis, which has shown potential for improving reaction efficiency and reducing production time.

In terms of applications, this compound serves as an intermediate in the production of advanced materials. For example, it has been used in the synthesis of polymeric materials with enhanced thermal stability and mechanical properties. Studies published in Polymer Chemistry have reported its role in creating cross-linked polymers that exhibit superior performance under extreme conditions.

The structural features of 4-Bromo-2-(3-bromopropyl)benzyl Chloride make it an ideal candidate for click chemistry applications. Its ability to participate in copper-catalyzed azide-alkyne cycloaddition (CuAAC) reactions has been exploited to develop new materials for drug delivery systems. This approach has been particularly useful in creating stimuli-responsive materials that can release drugs under specific conditions.

In addition to its chemical applications, this compound has also found use in analytical chemistry as a reference standard for chromatographic methods. Its distinct retention properties make it valuable for calibrating high-performance liquid chromatography (HPLC) systems used in quality control processes across various industries.

The environmental impact of synthesizing and using 4-Bromo-2-(3-bromopropyl)benzyl Chloride has also been a topic of recent research. Studies have focused on developing greener synthesis methods that minimize waste and reduce energy consumption. For example, catalytic hydrogenation techniques have been explored as sustainable alternatives to traditional bromination methods.

In conclusion, 4-Bromo-2-(3-bromopropyl)benzyl Chloride, CAS number 1806345-52-7, is a multifaceted compound with wide-ranging applications across various fields. Its unique chemical properties continue to drive innovative research, making it an essential molecule for advancing modern chemistry.